Cas no 2680811-90-7 (3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2680811-90-7
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 5649706
• PubChem ID: 165911495
• Update Time: 2025-11-01

3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680811-90-7
• 3-(acetamidomethyl)-1,2-oxazole-4-carboxylic acid
• EN300-28271460
• 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C7H8N2O4/c1-4(10)8-2-6-5(7(11)12)3-13-9-6/h3H,2H2,1H3,(H,8,10)(H,11,12)
• InChI Key： XIBVNOXASMZXNQ-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)C(CNC(C)=O)=N1

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid

3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 2680811-90-7): An Overview of Its Structure, Properties, and Applications

3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2680811-90-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the acetamidomethyl group and the carboxylic acid functionality imparts distinct chemical properties that make it a valuable building block in synthetic chemistry.

The molecular formula of 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid is C₇H₉N₃O₃, with a molecular weight of approximately 183.16 g/mol. The compound can be synthesized through various routes, including the reaction of 4-chloroacetyl chloride with acetamide followed by cyclization to form the oxazole ring. The carboxylic acid group can be further functionalized through esterification, amide formation, or other chemical transformations, making it a useful intermediate in the synthesis of more complex molecules.

In terms of physical properties, 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid is a white crystalline solid that is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its solubility characteristics make it suitable for use in both aqueous and organic reaction media. The compound exhibits a melting point of around 175°C, which is an important parameter for its handling and storage.

The biological activity of 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid has been the subject of several recent studies. One notable area of research involves its potential as a scaffold for the development of novel therapeutic agents. Oxazoles are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the acetamidomethyl group and the carboxylic acid functionality can be tailored to enhance these activities through rational drug design.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the antitumor activity of derivatives of 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid. The researchers synthesized a series of compounds by modifying the acetamidomethyl group and evaluated their cytotoxic effects on various cancer cell lines. The results showed that several derivatives exhibited potent antitumor activity with low micromolar IC₅₀ values against breast cancer and lung cancer cells. These findings highlight the potential of this compound as a lead structure for further drug development.

In addition to its biological applications, 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid has also found use in materials science. The unique electronic properties of oxazoles make them suitable for the synthesis of functional materials such as polymers and coordination complexes. A recent study published in Advanced Materials explored the use of oxazole-based monomers in the preparation of conjugated polymers with tunable optical and electronic properties. The researchers demonstrated that derivatives of 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid could be polymerized to form materials with high photoluminescence quantum yields and good thermal stability.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid exhibits low toxicity and environmental persistence when used under controlled conditions. However, proper handling and disposal practices should always be followed to minimize any potential risks.

In conclusion, 3-(Acetamidomethyl)-1,2-oxazole-4-carboxylic acid (CAS No. 2680811-90-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it a valuable building block for the synthesis of more complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new applications and optimize its use in various fields.